Cas no 113652-56-5 (1-Octanesulfonic acid,2-sulfino-)

• Product Name: 1-Octanesulfonic acid,2-sulfino-
• CAS No: 113652-56-5
• MF: C₈H₁₈O₅S₂
• MW: 258.35552072525
• CID: 106071
• PubChem ID: 72941653
• Update Time: 2025-04-18

1-Octanesulfonic acid,2-sulfino- Chemical and Physical Properties

Names and Identifiers

• 1-Octanesulfonic acid,2-sulfino-
• 1-octanesulfonic-2- sulfinic acid
• 1-OCTANESULPHONIC-2-SULPHINICACID
• 2-sulfinooctane-1-sulfonic acid
• F897F2MMKC
• 1-Octanesulfonic acid, 2-sulfino-
• 113652-56-5
• NS00128865
• Q27277801
• SCHEMBL12981976
• 1-Octanesulfonic-2-sulfinic acid
• 2-Sulfino-1-octanesulfonic acid
• UNII-F897F2MMKC
• DTXSID501029925

• Inchi： 1S/C8H18O5S2/c1-2-3-4-5-6-8(14(9)10)7-15(11,12)13/h8H,2-7H2,1H3,(H,9,10)(H,11,12,13)
• InChI Key： JXMDJDMGDMZUQW-UHFFFAOYSA-N
• SMILES： S(C(CS(=O)(=O)O)CCCCCC)(=O)O

Computed Properties

• Exact Mass: 258.05964
• Monoisotopic Mass: 258.05956602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 91.67